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This technical guide provides an in-depth analysis of the solubility of hexaamminenickel(ll)
sulfate, [Ni(NHs)6]SOa4, in agueous ammonia solutions. Understanding the solubility
characteristics of this complex is crucial in various industrial applications, including
hydrometallurgical processes for nickel extraction, such as the Sherritt-Gordon process, where
nickel is recovered from a solution of hexaamminenickel(ll) sulfate.[1] This document
summarizes key quantitative data, details experimental methodologies for solubility
determination, and presents diagrams illustrating the chemical equilibria involved.

Quantitative Solubility Data

The solubility of hexaamminenickel(ll) sulfate in aqgueous ammonia is significantly influenced
by both the concentration of free ammonia and the temperature. Research indicates that the
solubility of hexaamminenickel(ll) sulfate decreases rapidly with an increase in the free
ammonia concentration in the solution.[1][2][3] Conversely, an increase in temperature leads to
a higher solubility of the complex.[1][2][3]

The following table summarizes the quantitative solubility data for hexaamminenickel(ll)
sulfate in agueous ammonia solutions at various temperatures and free ammonia
concentrations, as determined by Sato, T., et al. (1978).
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Temperature (°C) Free NHs ( g/100g solv.) Ni?* ( g/100g solv.)
0 0.0 0.85
0 5.0 0.42
0 10.0 0.21
0 15.0 0.11
0 20.0 0.06
0 25.0 0.04
0 30.0 0.03
0 35.0 0.02
25 0.0 1.20
25 5.0 0.60
25 10.0 0.30
25 15.0 0.15
25 20.0 0.08
25 25.0 0.05
25 30.0 0.04
25 35.0 0.03
55 0.0 1.80
55 5.0 0.90
55 10.0 0.45
55 15.0 0.23
55 20.0 0.12
55 25.0 0.07
55 30.0 0.05
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55 35.0 0.04

Data sourced from Sato, T., Suda, T., Uchida, H., & Okabe, T. (1978). Solubility of
Hexaamminenickel(ll) Complexes in AQueous Ammonia Solution and the Thermal
Decomposition of Ammine Complexes of Nickel(ll). Bulletin of the Chemical Society of Japan.

[1]

Experimental Protocol for Solubility Determination

The following methodology outlines the key steps for determining the solubility of
hexaamminenickel(ll) sulfate in agueous ammonia, based on the protocol described by Sato,
T., etal. (1978).[1]

Objective: To determine the equilibrium concentration of Ni2* in aqueous ammonia solutions at
a constant temperature.

Materials and Apparatus:

Hexaamminenickel(ll) sulfate crystals

e Aqueous ammonia solutions of varying concentrations

o Sealed glass tubes

» Thermostatically controlled agitator

e Glass filter

e Sampling tube

e Aspirator

» Analytical balance

o Apparatus for nickel and ammonia concentration analysis (e.g., titration, spectrophotometry)

Procedure:
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o Sample Preparation: A supersaturated solution is prepared by adding an excess amount of
hexaamminenickel(ll) sulfate to 15 ml of an aqueous ammonia solution of a desired
concentration in a 25 ml sealed glass tube.

o Equilibration: The sealed tube is placed in a thermostat and agitated at a constant speed
(e.g., 15 r.p.m.) for a sufficient time (e.g., 1 hour) to ensure equilibrium is reached. The
temperature of the thermostat is maintained at the desired experimental temperature (e.g., O,
25, or 55 °C).

o Sampling: After equilibration, the sealed tube is connected to a glass filter and a sampling
tube. The pressure in the sampling tube is reduced using an aspirator.

« Filtration: The stopcocks are opened to allow the saturated solution to be drawn through the
glass filter into the sampling tube, separating the solid phase from the liquid phase.

e Analysis: The collected sample of the saturated solution is then analyzed to determine the
concentration of nickel ions and free ammonia.

The following diagram illustrates the experimental workflow for the solubility determination.

Preparation Equilibration Sampling & Filtration Analysis

Add excess [Ni(NH3)s]SOs Agitate in thermostat Connect tube to Reduce pressure Draw saturated solution Determine Niz+ and free NH3
Seal in glass tube "
to aqueous NH3 at constant temperature filter and sampling tube in sampling tube through filter concentrations in filtrate

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination.

Chemical Equilibria

The dissolution of hexaamminenickel(ll) sulfate in agueous ammonia involves a complex
equilibrium between the solid phase and the various nickel(ll)-ammine complexes in solution.
The primary equilibrium can be represented as:

[Ni(NH3)6]SOa(s) = [Ni(NH3)s]?*(aq) + SO42-(aq)
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The hexaamminenickel(ll) ion in solution is in equilibrium with other nickel(ll)-ammine
complexes with lower coordination numbers, as well as the aquated nickel(Il) ion, [Ni(H20)s]?*.
The distribution of these species is dependent on the concentration of free ammonia.

[Ni(H20)6]2* + nNHs3 = [Ni(NH3)n(H20)6-n]2* + NH20 (where n = 1 to 6)

An increase in the concentration of free ammonia shifts the equilibrium towards the formation of
the hexaamminenickel(ll) ion, [Ni(NHs)s]?2*. According to Le Chatelier's principle, this increase
in the concentration of the common ion, [Ni(NHs)s]?*, drives the dissolution equilibrium of solid
[Ni(NH3)6]SOa4 to the left, resulting in a decrease in its solubility.

The following diagram illustrates the logical relationship of the chemical equilibria involved in
the dissolution process.
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Figure 2: Chemical equilibria in the dissolution of [Ni(NH3)6]SOa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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